Cas no 1360962-40-8 (5-Chloro-7-fluoro-1H-benzimidazole)

5-Chloro-7-fluoro-1H-benzimidazole structure
1360962-40-8 structure
Product Name:5-Chloro-7-fluoro-1H-benzimidazole
CAS No:1360962-40-8
MF:C7H4ClFN2
MW:170.5714635849
CID:4825662
Update Time:2023-08-19

5-Chloro-7-fluoro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

    • 5-Chloro-7-fluoro-1H-benzimidazole
    • 6-Chloro-4-fluoro-1H-benzimidazole
    • ClC1=CC2=C(NC=N2)C(=C1)F
    • Inchi: 1S/C7H4ClFN2/c8-4-1-5(9)7-6(2-4)10-3-11-7/h1-3H,(H,10,11)
    • InChI Key: PBUDBUDKLDAXKS-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C2=C(C=1)NC=N2)F

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 155
  • XLogP3: 2.2
  • Topological Polar Surface Area: 28.7

5-Chloro-7-fluoro-1H-benzimidazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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